Cas no 102504-61-0 (Bicyclo[2.2.2]oct-5-ene-2-propanenitrile,3-cyano-)

• Product Name: Bicyclo[2.2.2]oct-5-ene-2-propanenitrile,3-cyano-
• CAS No: 102504-61-0
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 149259
• PubChem ID: 24843815
• Update Time: 2025-04-19

Bicyclo[2.2.2]oct-5-ene-2-propanenitrile,3-cyano- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-5-ene-2-propanenitrile,3-cyano-
• 2-(2-cyanoethyl)bicyclo[2.2.2]oct-5-ene-3-carbonitrile
• 102504-61-0
• Propionitrile, 3-(3-cyano-bicyclo(2.2.2)oct-5-en-2-yl)-
• 3-(2-Cyano-bicyclo(2.2.2)oct-5-ene-3-yl)-propionitrile
• 3-(2-CYANOETHYL)BICYCLO[2.2.2]OCT-5-ENE-2-CARBONITRILE
• 3-(3-Cyano-bicyclo(2.2.2)oct-5-en-2-yl)propionitrile
• DTXSID00907646

• Inchi： 1S/C12H14N2/c13-7-1-2-11-9-3-5-10(6-4-9)12(11)8-14/h3,5,9-12H,1-2,4,6H2
• InChI Key： JQEUJLFUKUBHES-UHFFFAOYSA-N
• SMILES： N#CC1C2C=CC(CC2)C1CCC#N

Computed Properties

• Exact Mass: 428.198759
• Monoisotopic Mass: 428.198759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8

Experimental Properties

• PSA: 47.58000
• LogP: 2.64216